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This technical guide provides a detailed examination of the CMD178, a passive double-
balanced mixer, intended for researchers, scientists, and drug development professionals who
may be utilizing this component in sensitive measurement or communication systems. The
document covers the fundamental principles of mixer operation, the specific characteristics of
the CMD178, and generalized experimental protocols for its characterization.

Introduction to the CMD178 Mixer

The CMD178 is a general-purpose, passive double-balanced mixer designed for frequency up-
conversion and down-conversion applications.[1][2] It operates over a wide frequency range,
with both the Radio Frequency (RF) and Local Oscillator (LO) ports covering 11 to 21 GHz, and
the Intermediate Frequency (IF) port covering DC to 6 GHz.[1][2] Its design as a passive
double-balanced mixer provides key advantages, including low conversion loss, high isolation
between its ports, and a wide IF bandwidth.[1][3] These characteristics make it suitable for a
variety of demanding applications, including electronic warfare, Ku-band radar, satellite
communications, and test and measurement equipment.[1]

Fundamental Principles of Double-Balanced Mixers
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At its core, a mixer is a nonlinear device that combines two input signals to produce new
signals at the sum and difference frequencies of the original two.[4] This process, known as
heterodyning, is fundamental to radio frequency engineering.

o Up-Conversion: In this process, a lower frequency IF signal is mixed with a higher frequency
LO signal to produce a higher frequency RF signal (RF = LO + IF or LO - IF).

o Down-Conversion: Conversely, a higher frequency RF signal is mixed with an LO signal to
produce a lower frequency IF signal (IF = RF - LO or LO - RF).[4]

The CMD178 is a double-balanced mixer, a topology that utilizes two balancing circuits.[5] This
configuration provides excellent isolation between all three ports (RF, LO, and IF), meaning that
the LO and RF signals are significantly attenuated at the IF port, and the LO signal is
attenuated at the RF port.[1][5] This is achieved through the use of baluns (balancing
transformers) and a symmetric arrangement of mixing elements (typically a diode ring). The
CMD178 datasheets highlight its "optimized balun structures” as a key feature contributing to
its high isolation.[1][2][3]

CMD178 Theory of Operation

The operation of the CMD178 can be conceptualized as a switch-based multiplier. The LO
signal, when applied with sufficient power (typically +9 to +13 dBm), acts as a switching signal
that alternately reverses the phase of the RF signal at the LO frequency.[1][2][3] This rapid
phase reversal is equivalent to multiplying the RF signal by a square wave at the LO frequency.
The mathematical result of this multiplication is the generation of sum and difference
frequencies (the desired IF or RF output), along with other higher-order mixing products.

The passive nature of the CMD178 means it does not require an external DC power supply for
its operation, simplifying its integration into systems. The key performance characteristics of the
CMD178 are summarized in the tables below.

Quantitative Data Presentation

The following tables summarize the key electrical specifications for the CMD178 mixer, derived
from its product datasheets.

Table 1: CMD178 Operating Frequency Ranges
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Parameter Minimum Typical Maximum Units
RF & LO
11 21 GHz
Frequency
IF Frequency DC 6 GHz

Data sourced from product datasheets.[1][2]

Table 2: CMD178 Performance Characteristics (IF = 100 MHz, LO = +13 dBm, TA = 25°C)
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Frequency . ) . .
Parameter Minimum Typical Maximum Units
(GHz)
Conversion
13-17 6 8 dB
Loss
11-21 7 10 dB
Noise Figure
13-17 6 8 dB
(SSB)
11-21 7 10 dB
LO to RF
. 13-17 35 43 dB
Isolation
11-21 31 43 dB
LO to IF
_ 13-17 33 48 dB
Isolation
11-21 30 38 dB
RF to IF
) 13-17 17 25 dB
Isolation
11-21 15 25 dB
Input P1dB 13-17 9 dBm
11-21 9 dBm
Input IP3 13-17 16 dBm
11-21 16 dBm

Data compiled from the CMD178C3 datasheet, a packaged version of the CMD178 die.[3]

Experimental Protocols

Characterizing a mixer like the CMD178 involves measuring its key performance parameters.
While the manufacturer's specific test procedures are proprietary, a generalized set of
methodologies is presented below.
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5.1. Conversion Loss Measurement

Conversion loss is the ratio of the power of the desired output signal (IF for down-conversion,
RF for up-conversion) to the power of the input RF signal (for down-conversion) or IF signal (for
up-conversion).

o Methodology:
o Connect a signal generator to the RF port and another to the LO port.

o Set the signal generators to the desired frequencies and power levels (e.g., RF at -10
dBm, LO at +13 dBm).

o Connect a spectrum analyzer to the IF port.
o Measure the power of the IF signal at the difference frequency (fIF = [fRF - fLO]|).

o The conversion loss (in dB) is the difference between the input RF power and the
measured IF power.

o Repeat this measurement across the desired frequency range.
5.2. Isolation Measurement
Isolation measures the attenuation of a signal from one port to another.
o Methodology (LO to RF Isolation):

o Connect a signal generator to the LO port.

o

Terminate the IF port with a 50-ohm load.

[¢]

Connect a spectrum analyzer to the RF port.

[e]

Measure the power of the signal at the LO frequency that has leaked through to the RF
port.
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o The isolation (in dB) is the difference between the LO input power and the measured
power at the RF port.

o Similar procedures are used to measure LO-to-IF and RF-to-IF isolation by reconfiguring
the connections.

5.3. Third-Order Intercept Point (IP3) Measurement

IP3 is a measure of a mixer's linearity. It is determined by applying two closely spaced tones to
the RF input and measuring the power of the third-order intermodulation products at the IF
output.

o Methodology:
o Apply two RF signals (f1 and f2) of equal power to the RF input using a power combiner.
o Apply the LO signal at the desired frequency.

o At the IF output, measure the power of the fundamental tones (at fLO - f1 and fLO - 2)
and the third-order intermodulation products (at fLO - (2f1 - f2) and fLO - (2f2 - f1)).

o The output IP3 is calculated based on the difference in power between the fundamental
tones and the third-order products. The input IP3 is then calculated by adding the
conversion loss to the output IP3.

Mandatory Visualizations

The following diagrams illustrate the conceptual operation and characterization of the CMD178
mixer.
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Caption: Conceptual diagram of a passive double-balanced mixer core.
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Caption: Signal flow for up-conversion and down-conversion processes.

Note: Port connections vary by specific measurement (e.g., isolation).
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Caption: Generalized experimental workflow for mixer characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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